Cas no 91215-74-6 ((1-(4-Propylphenyl)ethyl)hydrazine)

• Product Name: (1-(4-Propylphenyl)ethyl)hydrazine
• CAS No: 91215-74-6
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6782716
• PubChem ID: 20114169
• Update Time: 2025-07-14

(1-(4-Propylphenyl)ethyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• [1-(4-PROPYLPHENYL)ETHYL]HYDRAZINE
• (1-(4-propylphenyl)ethyl)hydrazine
• 91215-74-6
• AKOS000152629
• (1-(4-Propylphenyl)ethyl)hydrazine

• MDL： MFCD09745339
• Inchi： 1S/C11H18N2/c1-3-4-10-5-7-11(8-6-10)9(2)13-12/h5-9,13H,3-4,12H2,1-2H3
• InChI Key： QWPIHBXUZJLRMW-UHFFFAOYSA-N
• SMILES： N(C(C)C1C=CC(=CC=1)CCC)N

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Additional information on (1-(4-Propylphenyl)ethyl)hydrazine

Introduction to (1-(4-Propylphenyl)ethyl)hydrazine (CAS No. 91215-74-6)

(1-(4-Propylphenyl)ethyl)hydrazine (CAS No. 91215-74-6) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as 4-Propylphenethyl hydrazine, is characterized by its unique structure, which includes a hydrazine functional group attached to a substituted phenethyl moiety. The combination of these structural elements endows the compound with a range of chemical and biological properties that make it a valuable tool in various scientific applications.

The chemical structure of (1-(4-Propylphenyl)ethyl)hydrazine consists of a benzene ring with a propyl group at the para position, an ethyl group attached to the benzene ring, and a hydrazine group at the terminal position. This arrangement provides the molecule with both aromatic and aliphatic characteristics, which are crucial for its reactivity and biological activity. The hydrazine group, in particular, is known for its ability to participate in various chemical reactions, including condensation, reduction, and oxidation processes.

In recent years, (1-(4-Propylphenyl)ethyl)hydrazine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. One of the key areas of interest is its use as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, researchers have explored the use of this compound in the development of novel antiviral agents and anticancer drugs. The hydrazine group can be readily modified to introduce various functional groups, making it an attractive starting material for combinatorial chemistry approaches.

Another significant application of (1-(4-Propylphenyl)ethyl)hydrazine is in the field of chemical biology, where it is used as a probe to study protein-protein interactions and enzyme inhibition. The compound's ability to form stable complexes with metal ions and its reactivity towards electrophilic species make it useful for designing targeted inhibitors and probes. For example, studies have shown that derivatives of (1-(4-Propylphenyl)ethyl)hydrazine can selectively inhibit specific enzymes involved in signal transduction pathways, providing valuable insights into cellular processes.

The physical properties of (1-(4-Propylphenyl)ethyl)hydrazine are also noteworthy. It is typically a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its boiling point and melting point are influenced by the presence of the hydrazine group, which can form hydrogen bonds with other molecules. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety and handling, it is important to note that compounds containing hydrazine groups can be reactive and may pose certain hazards if not handled properly. However, when used under controlled conditions and with appropriate safety measures, (1-(4-Propylphenyl)ethyl)hydrazine can be safely utilized in research settings. Researchers should always follow standard laboratory protocols and guidelines to ensure safe handling and disposal.

The latest research on (1-(4-Propylphenyl)ethyl)hydrazine has also highlighted its potential as a precursor for the synthesis of advanced materials. For example, studies have demonstrated that this compound can be used to prepare functionalized polymers with unique properties, such as enhanced biocompatibility or improved mechanical strength. These materials have applications in areas such as tissue engineering and drug delivery systems.

In conclusion, (1-(4-Propylphenyl)ethyl)hydrazine (CAS No. 91215-74-6) is a multifaceted compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents, study biological processes, or create advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.